BPO-27

• CAS No.: 1415390-47-4
• Product Name: BPO-27
• Molecular Formula: C26H18BrN3O6
• Molecular Weight: 548.35
• IUPAC Name: (6R)-6-(5-Bromo-2-furanyl)-7,8,9,10-tetrahydro-7,9-dimethyl-8,10-dioxo-11-phenyl-6H-pyrimido[4',5':3,4]pyrrolo[2,1-c][1,4]benzoxazine-2-carboxylic acid
• Standard InChI: InChI=1S/C26H18BrN3O6/c1-28-21-19(24(31)29(2)26(28)34)20(13-6-4-3-5-7-13)30-15-12-14(25(32)33)8-9-16(15)36-23(22(21)30)17-10-11-18(27)35-17/h3-12,23H,1-2H3,(H,32,33)/t23-/m0/s1
• Standard InChIKey: GNHIGSRGYXEQEP-QHCPKHFHSA-N
• SMILES: O=C(C1=CC=C(O[C@@H](C2=CC=C(Br)O2)C3=C(N(C)C4=O)C(C(N4C)=O)=C(C5=CC=CC=C5)N36)C6=C1)O
• Appearance: Solid powder
• Description: BPO-27 is a potent and metabolically stable CFTR inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: BPO27; BPO 27; BPO-27
• Reference: 1: Snyder DS, Tradtrantip L, Yao C, Kurth MJ, Verkman AS. Potent, metabolically stable benzopyrimido-pyrrolo-oxazine-dione (BPO) CFTR inhibitors for polycystic kidney disease. J Med Chem. 2011 Aug 11;54(15):5468-77. doi: 10.1021/jm200505e. Epub 2011 Jul 12. PubMed PMID: 21707078; PubMed Central PMCID: PMC3314378.; 2: Snyder DS, Tradtrantip L, Battula S, Yao C, Phuan PW, Fettinger JC, Kurth MJ, Verkman AS. ABSOLUTE CONFIGURATION AND BIOLOGICAL PROPERTIES OF ENANTIOMERS OF CFTR INHIBITOR BPO-27. ACS Med Chem Lett. 2013 May 9;4(5):456-459. PubMed PMID: 23814642; PubMed Central PMCID: PMC3694630.
• Last Modified: Aug 20 2021